Cas no 2138222-61-2 (Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate)

• Product Name: Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate
• CAS No: 2138222-61-2
• MF: C₇H₅ClN₃NaO₂S
• MW: 253.641269445419
• CID: 5760408
• PubChem ID: 165744382
• Update Time: 2025-05-23

Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138222-61-2
• sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate
• EN300-723308
• Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate

• Inchi： 1S/C7H6ClN3O2S.Na/c1-4-6(8)7-9-2-5(14(12)13)3-11(7)10-4;/h2-3H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： FTOYCGCPZOEEHE-UHFFFAOYSA-M
• SMILES： ClC1C(C)=NN2C=C(C=NC2=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 252.9688696g/mol
• Monoisotopic Mass: 252.9688696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Additional information on Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate

Recent Advances in the Application of Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate (CAS: 2138222-61-2) in Chemical Biology and Pharmaceutical Research

The compound Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate (CAS: 2138222-61-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic sulfinate derivative has attracted significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have focused on its role as a versatile intermediate for the synthesis of biologically active pyrazolopyrimidine derivatives, which are known to exhibit a wide range of pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions for the synthesis of novel kinase inhibitors. The researchers successfully employed Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate as a key intermediate in constructing selective JAK2 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of compounds. The electron-withdrawing sulfinate group was found to enhance the reactivity of the pyrazolopyrimidine core in metal-catalyzed transformations.

In the field of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in the development of activity-based protein profiling (ABPP) probes. The research team utilized the reactive chlorine substituent of Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate to create covalent inhibitors targeting cysteine residues in disease-relevant proteins. This approach enabled the identification of novel drug targets in inflammatory pathways, demonstrating the compound's value in target discovery and validation.

From a synthetic chemistry perspective, several research groups have reported innovative methods for further functionalization of this compound. A 2023 ACS Catalysis paper described a photocatalytic C-H activation strategy that allows direct modification of the pyrazolopyrimidine core without requiring protection of the sulfinate group. This breakthrough significantly expands the synthetic utility of Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate in medicinal chemistry campaigns.

Recent pharmacological evaluations have revealed that derivatives synthesized from this compound exhibit promising activity against various disease targets. Particularly noteworthy is their performance as allosteric modulators of GPCRs and as disruptors of protein-protein interactions. The unique electronic properties imparted by the sulfinate group appear to contribute to enhanced binding affinity and metabolic stability in many cases.

Looking forward, the pharmaceutical industry is showing increasing interest in Sodium 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfinate as a scaffold for developing new therapeutic agents. Several patent applications filed in 2024 describe its use in creating next-generation anti-inflammatory and anticancer drugs. The compound's combination of synthetic accessibility and biological relevance positions it as an important tool in modern drug discovery efforts.